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A detailed guide for researchers, scientists, and drug development professionals on the

comparative gas-phase reactivity of the halogen dioxide radicals OBrO, OClO, and OIO. This

document summarizes key kinetic data, outlines experimental methodologies, and provides a

visual representation of the core reaction pathways.

The halogen dioxide radicals—bromine dioxide (OBrO), chlorine dioxide (OClO), and iodine

dioxide (OIO)—play a significant, yet varied, role in atmospheric chemistry. Their reactivity

influences ozone depletion cycles, halogen activation, and the formation of new particles.

Understanding the comparative kinetics of these species is crucial for accurate atmospheric

modeling and for assessing their impact on air quality and climate. This guide provides a

consolidated overview of the experimental and theoretical data available on the reactivity of

OBrO, OClO, and OIO with key atmospheric species.

Comparative Reactivity Data
The following table summarizes the available experimental and theoretical rate constants for

the self-reactions of OBrO, OClO, and OIO, as well as their reactions with ozone (O₃), nitric

oxide (NO), and hydroxyl (OH) and hydroperoxyl (HO₂) radicals. All rate constants are given in

units of cm³ molecule⁻¹ s⁻¹.
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Reaction OBrO OClO OIO

Self-Reaction
No experimental data

available
k (298 K) = 1.4 x 10⁻¹²

No experimental data

available

+ O₃
k (298 K) ≤ 5 x 10⁻¹⁶

(ground state)[1]

Data for ClO + O₃

available

No experimental data

available

k (298 K) = (5.4 ± 2.7)

x 10⁻¹³ (vibrationally

excited)[1]

+ NO k (298 K) ≈ 1.8 x 10⁻¹² k (298 K) ≈ 1.7 x 10⁻¹³
k (298 K) = 6.0 x

10⁻¹²[2]

+ OH
No experimental data

available

No experimental data

available

krec,∞ = 5.5 x 10⁻¹⁰

exp(46/T)

(recombination)[2]

+ HO₂
No experimental data

available

Data for ClO + HO₂

available

No experimental data

available

Note: The reactivity of the precursor radicals (BrO, ClO, IO) is often studied more extensively.

For instance, the self-reaction of IO is a known source of OIO.[3] Data for XO + HO₂ reactions

are available but are not directly comparable to OXO reactivity. Where experimental data is

unavailable, this is noted.

Reaction Pathways and Logical Relationships
The following diagram illustrates a simplified comparison of the key reaction pathways for

OBrO, OClO, and OIO in the atmosphere.
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OBrO Reactivity

OClO Reactivity

OIO Reactivity

OBrO

BrO + O2

+ O3 (vibrationally excited)

Br + NO2+ NO

BrO(v) Self-reaction

OClO Cl + NO2+ NOClO Self-reaction

OIO

IO + NO2

+ NO

HOIO2+ OH (recombination)

IO Self-reaction
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Experimental Setup

Reaction Initiation and Monitoring

Data Analysis

Precursor Gases
(e.g., Br₂, O₃, NO) Mass Flow Controllers Reaction Cell

(Temperature Controlled)

Detector
(e.g., Spectrometer, PMT)

Monitors Species Concentration

Pulsed Laser
(Flash Photolysis)

Initiates Reaction

Probe Light Source
(e.g., Lamp, LED)

Monitors Species Concentration

Time-resolved Absorption Data Kinetic Modeling Rate Constant (k)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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